N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine

• IUPAC Name: N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C13H21N3/c1-15-9-5-6-12(10-15)11-16(2)13-7-3-4-8-14-13/h3-4,7-8,12H,5-6,9-11H2,1-2H3
• InChI Key: IYEUCLZXFMVMTO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CN(C)C2=CC=CC=N2
• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol

Description

N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine, also known as MPMP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPMP is a selective ligand for the sigma-1 receptor, a protein that is involved in numerous physiological processes, including pain perception, neuroprotection, and cell survival.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is located primarily in the endoplasmic reticulum of cells. When N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine binds to the sigma-1 receptor, it induces a conformational change in the protein, leading to the activation of downstream signaling pathways. These pathways are involved in a variety of physiological processes, including calcium signaling, neurotransmitter release, and cell survival.
Biochemical and Physiological Effects:
N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, the regulation of neurotransmitter release, and the promotion of cell survival. N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine has also been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine is its high selectivity for the sigma-1 receptor, which allows for precise targeting of this protein in laboratory experiments. N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine also has a relatively low toxicity, making it a safe and effective tool for scientific research. However, one limitation of N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine is its relatively short half-life, which can make it difficult to study the long-term effects of sigma-1 receptor activation.

Future Directions

There are numerous future directions for research on N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine and its potential applications. One area of interest is the development of more potent and selective sigma-1 receptor ligands, which could have even greater potential for the treatment of neurological disorders. Another area of interest is the study of the downstream signaling pathways involved in sigma-1 receptor activation, which could lead to the development of new therapeutic targets. Finally, the use of N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine in combination with other drugs or therapies could lead to even greater efficacy in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine involves several steps, starting with the reaction of 2-chloronicotinic acid with methylamine to form the corresponding amide. This amide is then reacted with 1-methylpiperidine-3-carboxaldehyde to yield the final product, N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine. The synthesis of N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine has been optimized to produce high yields and purity, making it a useful tool for scientific research.

Scientific Research Applications

N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and medicinal chemistry. One of the primary uses of N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine is as a selective sigma-1 receptor ligand, which can be used to study the physiological and biochemical effects of sigma-1 receptor activation. N-methyl-N-[(1-methylpiperidin-3-yl)methyl]pyridin-2-amine has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and neuropathic pain.